2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: 2-(2-chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C12H15ClO6/c13-6-3-1-2-4-7(6)18-12-11(17)10(16)9(15)8(5-14)19-12/h1-4,8-12,14-17H,5H2
• InChI Key: XVRYBMZGZZIPJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC2C(C(C(C(O2)CO)O)O)O)Cl
• Molecular Formula: C12H15ClO6
• Molecular Weight: 290.69 g/mol

Description

2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol, also known as Chlorogenic acid, is a natural compound found in many plant species, including coffee, fruits, and vegetables. Chlorogenic acid has gained attention due to its potential health benefits, including antioxidant and anti-inflammatory properties.

Scientific Research Applications

Degradation and Transformation Studies

Studies on compounds similar to 2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol, such as 2-chlorophenol, have shown that these compounds undergo various degradation processes under specific conditions. For instance, the oxidative thermal degradation of 2-chlorophenol can lead to the formation of various byproducts, including chlorinated dibenzofurans and dibenzodioxins under high-temperature conditions. This process is influenced by the presence of oxidizing agents and can result in the formation of complex mixtures of chlorinated aromatic compounds (Evans & Dellinger, 2005).

Catalytic and Synthetic Applications

Compounds structurally related to 2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol have been explored for their potential in catalytic and synthetic applications. For example, the synthesis of oligomers containing several hydroxyimino groups from octane-3,6-dione and undecane-3,6,9-trione demonstrates the versatility of these compounds in forming complex molecules with potential applications in material science and organic synthesis (Yukimasa et al., 1977).

Environmental Chemistry and Oxidation Processes

The degradation of chlorophenols, which share some structural similarities with 2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol, has been extensively studied in environmental chemistry. These studies reveal the mechanisms of anodic oxidation, electro-Fenton, and photoelectro-Fenton processes, highlighting the potential for these compounds to undergo advanced oxidation processes leading to their mineralization in environmental settings (Brillas et al., 1998).

Advanced Oxidation Process Studies

The advanced oxidation processes based on the Cr(III)/Cr(VI) redox cycle have been investigated for the oxidative degradation of aqueous organic pollutants, demonstrating the potential of these cycles in environmental remediation. The study provides insights into the oxidative capacity of these systems across a range of pH levels, offering a viable advanced oxidation process for the treatment of pollutants (Bokare & Choi, 2011).